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Compound of Interest

Compound Name: 2,2,3-Trifluorobutane

Cat. No.: B13761736

Disclaimer: A specific Safety Data Sheet (SDS) for 2,2,3-Trifluorobutane was not readily
available. The following guidance is based on the chemical properties of similar fluorinated
hydrocarbons and general laboratory safety principles. It is imperative to handle this chemical
with caution and to consult with a qualified safety professional before use.

Immediate Safety and Hazard Information

2,2,3-Trifluorobutane is a fluorinated hydrocarbon. Based on data for similar compounds, it

should be treated as a potentially flammable and irritating substance.[1][2] Inhalation of high

concentrations of vapors may cause respiratory irritation and central nervous system effects

such as dizziness and drowsiness.[1][3] Direct contact with the liquid can cause skin and eye
irritation.[1][4]

First Aid Procedures:

 Inhalation: Move the exposed individual to fresh air immediately. If breathing is difficult,
administer oxygen. Seek medical attention if symptoms persist.[1][5]

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][5]
Remove contaminated clothing and wash it before reuse.[1] If irritation develops, seek
medical attention.[1]

o Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[4][5][6] Remove contact lenses if present
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and easy to do.[7] Seek immediate medical attention.[4]

 Ingestion: Do not induce vomiting. Give the victim water to drink and seek immediate

medical attention.[1]

Personal Protective Equipment (PPE)

A comprehensive personal protective equipment (PPE) program is essential when handling

2,2,3-Trifluorobutane. The selection of PPE depends on the specific laboratory conditions and

procedures.

Protection Type

Recommended Equipment

Standards/Considerations

Eye and Face Protection

Chemical safety goggles or a

face shield.

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[4]

Skin Protection

Chemical-resistant gloves
(e.g., PVC), a lab coat, and
closed-toe shoes. For larger
quantities or splash potential,
consider chemical-resistant

coveralls and boots.[1][8]

Glove suitability depends on
the duration of contact and the
specific material.[9] Regularly

inspect and replace gloves.[8]

Respiratory Protection

Use in a well-ventilated area or
under a chemical fume hood.
[4] If exposure limits are
exceeded or irritation is
experienced, a NIOSH/MSHA
or European Standard EN 149
approved respirator may be

necessary.[4]

A formal respiratory protection
program, including fit testing, is
required when respirators are
used.[10]

Operational and Disposal Plans

Handling and Storage:
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e Handling: Use only in a well-ventilated area, preferably within a chemical fume hood.[4] Keep
away from heat, sparks, and open flames.[2] Avoid breathing vapors and prevent contact
with skin and eyes.[1][4] Ground and bond containers when transferring material to prevent
static discharge.

o Storage: Store in a cool, dry, and well-ventilated area in tightly closed containers.[11] Keep
refrigerated in a corrosives area.[4] Store away from incompatible materials such as strong
oxidizing agents and strong acids.[4]

Spill Management:

o Evacuate: Immediately evacuate the area of all non-essential personnel.

o Ventilate: Ensure adequate ventilation to disperse vapors.

» Contain: Use an inert absorbent material (e.g., sand, vermiculite) to soak up the spill.[4]

e Collect: Carefully collect the absorbed material into a suitable, closed container for disposal.

[4]
o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.
Waste Disposal:
» Dispose of waste in accordance with all applicable federal, state, and local regulations.

e Collect waste 2,2,3-Trifluorobutane and contaminated materials in labeled, sealed
containers.

o Empty containers should be triple-rinsed, with the rinsate collected as hazardous waste.[12]
[13] The empty, rinsed container can then be disposed of as regular trash or recycled after
removing or defacing the label.[12]

Experimental Workflow for Handling 2,2,3-
Trifluorobutane
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Caption: Workflow for the safe handling and disposal of 2,2,3-Trifluorobutane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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